Cas no 713098-79-4 ((2E)-3-(4-ethoxyphenyl)-1-(furan-2-yl)prop-2-en-1-one)

• Product Name: (2E)-3-(4-ethoxyphenyl)-1-(furan-2-yl)prop-2-en-1-one
• CAS No: 713098-79-4
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• MDL: MFCD04213144
• CID: 5235010
• PubChem ID: 5738649
• Update Time: 2026-03-08

(2E)-3-(4-ethoxyphenyl)-1-(furan-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(4-ethoxyphenyl)-1-(furan-2-yl)prop-2-en-1-one

• MDL： MFCD04213144
• Inchi： 1S/C15H14O3/c1-2-17-13-8-5-12(6-9-13)7-10-14(16)15-4-3-11-18-15/h3-11H,2H2,1H3
• InChI Key： IWQLZGSBLRKLIV-UHFFFAOYSA-N
• SMILES： C(C1=CC=CO1)(=O)C=CC1=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 242.094294304g/mol
• Monoisotopic Mass: 242.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 39.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (2E)-3-(4-ethoxyphenyl)-1-(furan-2-yl)prop-2-en-1-one

Research Brief on (2E)-3-(4-ethoxyphenyl)-1-(furan-2-yl)prop-2-en-1-one (CAS: 713098-79-4): Recent Advances and Applications

The compound (2E)-3-(4-ethoxyphenyl)-1-(furan-2-yl)prop-2-en-1-one (CAS: 713098-79-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and mechanistic insights. The compound belongs to the class of chalcone derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial effects.

Recent studies have highlighted the synthetic versatility of (2E)-3-(4-ethoxyphenyl)-1-(furan-2-yl)prop-2-en-1-one. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized Claisen-Schmidt condensation method for its synthesis, achieving a yield of 85% with high purity. The presence of the ethoxy group at the para position of the phenyl ring and the furan moiety has been shown to enhance the compound's stability and bioavailability, making it a promising candidate for further drug development.

In terms of biological activity, preclinical studies have demonstrated that this compound exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway. Molecular docking simulations revealed that the compound binds to the active site of COX-2 with a binding affinity of -8.9 kcal/mol, suggesting its potential as a non-steroidal anti-inflammatory drug (NSAID) lead compound. Additionally, in vitro assays using human cancer cell lines (e.g., MCF-7 and A549) showed significant antiproliferative activity, with IC50 values ranging from 12.5 to 18.7 µM.

Further investigations into the mechanistic pathways have uncovered that (2E)-3-(4-ethoxyphenyl)-1-(furan-2-yl)prop-2-en-1-one induces apoptosis in cancer cells via the mitochondrial pathway, as evidenced by the upregulation of caspase-3 and caspase-9 activities. A 2024 study published in Bioorganic & Medicinal Chemistry Letters also reported its ability to modulate the NF-κB signaling pathway, thereby suppressing the expression of pro-inflammatory cytokines such as TNF-α and IL-6.

Despite these promising findings, challenges remain in the clinical translation of this compound. Pharmacokinetic studies in rodent models indicated a relatively short half-life (t1/2 = 2.3 hours), necessitating further structural modifications to improve metabolic stability. Researchers are also exploring its potential as a dual-target inhibitor, combining COX-2 inhibition with other therapeutic targets such as histone deacetylases (HDACs) for enhanced efficacy in cancer treatment.

In conclusion, (2E)-3-(4-ethoxyphenyl)-1-(furan-2-yl)prop-2-en-1-one represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to optimize its pharmacokinetic properties and expand its applications in treating inflammatory diseases and cancer. Future studies should focus on in vivo efficacy and safety assessments to advance this compound toward clinical trials.